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Cat. No.: B1683305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
JANEX-1, also known as WHI-P131, is a potent and selective inhibitor of Janus kinase 3

(JAK3), a critical enzyme in the JAK/STAT signaling pathway that plays a key role in immune

system regulation.[1][2][3][4] Accurate and consistent preparation of JANEX-1 stock solutions

is paramount for reliable and reproducible experimental results in cell-based assays and

preclinical studies. This document provides a detailed protocol for the preparation, storage, and

handling of JANEX-1 stock solutions in dimethyl sulfoxide (DMSO), along with relevant

technical data and diagrams to ensure proper application.

Chemical and Physical Properties
A summary of the key properties of JANEX-1 is provided in the table below.
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Property Value Reference

Synonyms
WHI-P131, Janex 1, WHI-P

131
[2][5]

Molecular Formula C₁₆H₁₅N₃O₃ [1][5][6]

Molecular Weight 297.31 g/mol [1][3][5][6]

CAS Number 202475-60-3 [1][5][6]

Appearance Powder [6]

IC₅₀ (JAK3) 78 µM (in a cell-free assay) [1][3][6]

Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of JANEX-1.

Parameter Recommendation Reference

Solvent Dimethyl Sulfoxide (DMSO) [1][3][5][6]

Solubility in DMSO
≥ 5 mg/mL (16.81 mM) to ≥

100 mg/mL (336.35 mM)
[1][3][5][6]

Powder Storage -20°C for up to 3 years [1][2][6]

Stock Solution Storage

Aliquot and store at -80°C for

up to 1 year or -20°C for up to

1 month. Avoid repeated

freeze-thaw cycles.

[1][2][7]

Note: The solubility of JANEX-1 in DMSO can be affected by the purity of the DMSO. It is

highly recommended to use fresh, anhydrous (moisture-free) DMSO to achieve optimal

dissolution, as moisture can reduce solubility.[1] If precipitation is observed, gentle warming

and/or sonication can be used to aid dissolution.[7]
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Experimental Protocol: Preparation of a 10 mM
JANEX-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JANEX-1 in DMSO, a

commonly used concentration for in vitro studies.

Materials:

JANEX-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the JANEX-1 vial to equilibrate to room temperature before

opening to prevent condensation of moisture onto the powder.

Weighing JANEX-1: Carefully weigh out the desired amount of JANEX-1 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.97 mg of JANEX-1 (Molecular Weight = 297.31).

Dissolution: Add the appropriate volume of anhydrous DMSO to the JANEX-1 powder. For a

10 mM stock solution, add 1 mL of DMSO for every 2.97 mg of JANEX-1.

Mixing: Cap the tube securely and vortex thoroughly until the JANEX-1 is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. If needed,

gentle warming or brief sonication can be employed to facilitate dissolution.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials.

Labeling and Long-term Storage: Clearly label each aliquot with the compound name,

concentration, date of preparation, and solvent. Store the aliquots at -80°C for long-term

storage (up to 1 year) or at -20°C for shorter-term storage (up to 1 month).[1][2][7]

Signaling Pathway and Experimental Workflow
JANEX-1 Mechanism of Action

JANEX-1 selectively inhibits JAK3, thereby blocking the phosphorylation of downstream STAT

proteins (STAT-1, STAT-3, and STAT-5).[1][3] This inhibition disrupts the signaling cascade

initiated by cytokines, which is crucial for the proliferation and activation of various immune

cells.[1]
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Caption: JANEX-1 inhibits the JAK3/STAT signaling pathway.
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General Experimental Workflow for In Vitro Cell-Based Assays

The following diagram illustrates a typical workflow for utilizing the JANEX-1 stock solution in a

cell-based assay to evaluate its efficacy.
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Caption: Workflow for a typical cell-based assay using JANEX-1.
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Safety Precautions
Standard laboratory safety practices should be followed when handling JANEX-1 and DMSO.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. DMSO can facilitate the absorption of substances through the skin, so direct contact

should be avoided. All procedures should be performed in a well-ventilated area or a chemical

fume hood.

By adhering to these guidelines, researchers can ensure the consistent and effective use of

JANEX-1 in their experimental endeavors, leading to more reliable and impactful scientific

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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